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Compound of Interest

Compound Name: (S)-1-Phenylethanol

Cat. No.: B046765 Get Quote

An In-depth Technical Guide to the Physical Properties and Specifications of (S)-1-
Phenylethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of (S)-1-Phenylethanol. The information is curated for researchers, scientists, and

professionals in drug development who require precise data for their work. This document

presents quantitative data in structured tables for ease of comparison and includes detailed

experimental protocols for the determination of key properties.

Chemical Identity
(S)-1-Phenylethanol, also known as (S)-(-)-α-Methylbenzyl alcohol, is a chiral aromatic

alcohol. Its stereochemistry makes it a valuable chiral building block in asymmetric synthesis,

particularly in the pharmaceutical industry.
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Identifier Value

IUPAC Name (1S)-1-phenylethanol[1][2]

Synonyms

(-)-Methyl phenyl carbinol, (S)-(-)-alpha-

Methylbenzyl alcohol, (S)-(-)-sec-Phenylethyl

alcohol[3][4]

CAS Number 1445-91-6[3][4]

Molecular Formula C₈H₁₀O[3][4]

Molecular Weight 122.16 g/mol [1][3][4]

InChI Key WAPNOHKVXSQRPX-ZETCQYMHSA-N[3][5]

SMILES C--INVALID-LINK--c1ccccc1[3][5]

Physical and Chemical Properties
The following tables summarize the key physical and chemical properties of (S)-1-
Phenylethanol. These values are critical for reaction design, process development, and quality

control.

Table 2.1: General Physical Properties
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Property Value Conditions

Appearance
Clear, colorless to pale yellow

liquid[6][7]
Room Temperature

Odor Mild, floral, slightly sweet[6] -

Melting Point 9-11 °C[3][5][8] -

Boiling Point 88-89 °C[3][5] 10 mmHg

98 °C[8] 20 mmHg

204 °C[9][10] 745 mmHg

Density 1.012 g/mL[3][5] at 20 °C

0.992 g/mL[3] at 25 °C

Refractive Index 1.526 - 1.528[8] at 20 °C, D-line

1.527[5] at 20 °C, D-line

Vapor Pressure 0.139 mmHg[8][11] at 25 °C

Water Solubility 20 g/L[11][12] at 20 °C

Table 2.2: Chiral Properties
Property Value Conditions

Optical Rotation ([α]) -44.0°[3] neat, 22 °C, D-line

-45 ± 2°[5] c = 5% in methanol, D-line

-45.0 ± 1.0°[13] c=5 in methanol

Commercial Specifications
Commercially available (S)-1-Phenylethanol is offered in various grades of purity and

enantiomeric excess. The following table provides typical specifications that are important for

applications requiring high stereochemical integrity.
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Table 3.1: Typical Commercial Specifications
Specification Value Method

Purity (Assay) ≥97%[3] Gas Chromatography (GC)

≥98.5% (sum of enantiomers)

[5]
Gas Chromatography (GC)

≥99.0% (sum of enantiomers) Gas Chromatography (GC)

Enantiomeric Excess (ee) ≥97:3 (S:R)[5]
Chiral Gas Chromatography

(GC)

≥98.5:1.5 (S:R)
Chiral Gas Chromatography

(GC)

Experimental Protocols
Detailed methodologies for the determination of key physical properties and specifications are

provided below. These protocols are intended to serve as a guide for researchers in a

laboratory setting.

Determination of Purity by Gas Chromatography (GC)
This method is suitable for determining the chemical purity of (S)-1-Phenylethanol.

Instrumentation: Gas chromatograph equipped with a Flame Ionization Detector (FID).

Column: Agilent Intuvo HP-Innowax, 60 m × 0.32 mm, 0.5 μm or equivalent.

Carrier Gas: Helium at a constant flow of 2.1 mL/min.

Injector Temperature: 270 °C.

Detector Temperature: 300 °C.

Oven Temperature Program: Hold at 60 °C for 10 minutes, then ramp at 5 °C/min to 150 °C

and hold for 10 minutes.

Injection Volume: 0.5 µL.
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Split Ratio: 100:1.

Sample Preparation: Prepare a solution of (S)-1-Phenylethanol in a suitable solvent (e.g.,

dichloromethane) at a concentration of approximately 1 mg/mL.

Data Analysis: The percent purity is calculated based on the area percent of the main peak

relative to the total area of all peaks (excluding the solvent peak).

Determination of Enantiomeric Excess by Chiral Gas
Chromatography (GC)
This protocol is designed for the separation and quantification of the (S) and (R) enantiomers of

1-Phenylethanol.

Instrumentation: Gas chromatograph with an FID detector.

Column: Astec® CHIRALDEX™ B-PM, 30 m x 0.25 mm I.D., 0.12 μm film thickness.[3]

Carrier Gas: Helium at 24 psi.[3]

Injector Temperature: 250 °C.[3]

Detector Temperature: 250 °C.[3]

Oven Temperature: Isothermal at 120 °C.[3]

Injection Volume: 1 µL.[3]

Split Ratio: 80:1.[3]

Sample Preparation: Prepare a 3 mg/mL solution of the sample in methanol.[3]

Data Analysis: The enantiomeric excess (ee) is calculated from the integrated peak areas of

the two enantiomers using the formula: ee (%) = [ (Area(S) - Area(R)) / (Area(S) + Area(R)) ]

x 100. The elution order should be confirmed with authentic standards of the (R) and (S)

enantiomers.

Determination of Optical Rotation
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This procedure measures the extent to which (S)-1-Phenylethanol rotates plane-polarized

light.

Instrumentation: A polarimeter equipped with a sodium D-line lamp (589 nm).

Sample Cell: 1.00 dm path length.

Procedure:

Zeroing: Fill the sample cell with the pure solvent (e.g., methanol) and place it in the

polarimeter to set the zero point.

Sample Preparation: Accurately weigh a known amount of (S)-1-Phenylethanol and

dissolve it in a precise volume of the chosen solvent in a volumetric flask to achieve a

known concentration (e.g., 5 g/100 mL).

Measurement: Rinse the sample cell with a small amount of the prepared solution, then fill

the cell, ensuring no air bubbles are present. Place the filled cell in the polarimeter and

record the observed optical rotation (α) at a specified temperature (e.g., 20 °C).

Calculation of Specific Rotation ([α]): [α] = α / (l × c) Where:

α is the observed rotation in degrees.

l is the path length of the sample cell in decimeters (dm).

c is the concentration of the sample in grams per milliliter (g/mL).

Logical Relationships
The physical properties and specifications of (S)-1-Phenylethanol are interconnected and

collectively define its quality and suitability for specific applications. The following diagram

illustrates these relationships.
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Logical Relationship of (S)-1-Phenylethanol Properties and Specifications
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Caption: Logical workflow of (S)-1-Phenylethanol characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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